![molecular formula C20H17BrN2O4 B4063130 3-bromo-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]benzamide](/img/structure/B4063130.png)
3-bromo-N-[1,3-dioxo-2-(tetrahydro-2-furanylmethyl)-2,3-dihydro-1H-isoindol-5-yl]benzamide
Overview
Description
Scientific Research Applications
Antipsychotic Agent Development
Research has explored the synthesis and evaluation of conformationally restricted analogues of remoxipride, aiming to enhance affinities to the dopamine D-2 receptor, an essential target in antipsychotic drug development. Although the studies did not observe enhanced affinities, the research underlines the potential of structurally complex benzamides in designing new antipsychotic agents, which could be relevant for the compound (Norman, Kelley, & Hollingsworth, 1993).
Structural Analysis and Computational Chemistry
The study of antipyrine-like derivatives, including X-ray structure characterization and DFT calculations, provides insights into intermolecular interactions critical for the design of new compounds with potential biological activities. Such analytical and computational approaches could be applied to understand and predict the properties and reactivity of complex benzamides (Saeed et al., 2020).
Organic Synthesis and Methodology
In the realm of organic synthesis, research has developed efficient methods for the synthesis of benzimidazoles from o-bromophenyl isocyanide, highlighting the versatility of bromo-substituted compounds in synthesizing heterocyclic structures. This work underscores the potential utility of bromo-substituted benzamides in constructing biologically relevant heterocycles (Lygin & Meijere, 2009).
Ligand Design for σ Receptors
Research into substituted aminobutyl-benzamides as ligands for σ1 and σ2 receptors emphasizes the importance of structural modifications in the amine portion to achieve high binding affinity and selectivity. This principle can guide the design of novel ligands based on complex benzamides for targeting σ receptors, which are implicated in various neurological disorders (Fan, Lever, & Lever, 2011).
Palladium-Catalyzed Cyclization
The palladium-catalyzed cyclization of bromoacrylamides with isocyanides to produce diimino-furans, which serve as precursors to maleamides, illustrates the potential of bromo-substituted benzamides in facilitating novel cyclization reactions for synthesizing functionalized furans, a valuable scaffold in medicinal chemistry (Jiang et al., 2014).
Properties
IUPAC Name |
3-bromo-N-[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindol-5-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17BrN2O4/c21-13-4-1-3-12(9-13)18(24)22-14-6-7-16-17(10-14)20(26)23(19(16)25)11-15-5-2-8-27-15/h1,3-4,6-7,9-10,15H,2,5,8,11H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CKJYLWGFRFMBRG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CN2C(=O)C3=C(C2=O)C=C(C=C3)NC(=O)C4=CC(=CC=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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